Cas no 222620-05-5 (Phenol, 4-(9H-carbazol-9-yl)-)

• Product Name: Phenol, 4-(9H-carbazol-9-yl)-
• CAS No: 222620-05-5
• MF: C₁₈H₁₃NO
• MW: 259.301924467087
• MDL: MFCD23111176
• CID: 4459850
• PubChem ID: 23561880
• Update Time: 2025-04-24

Phenol, 4-(9H-carbazol-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(9H-carbazol-9-yl)-
• N-(4-hydroxyphenyl)carbazole
• 4-(9H-carbazol-9-yl)phenol
• 4-(9h-carbazol-9-yl) phenol
• 9-(4-hydroxyphenyl)carbazole
• CS-0196059
• 9-(4-hydroxyphenyl) carbazole
• 222620-05-5
• DA-43191
• E92559
• SCHEMBL348558
• JOYGDTAPXVGLLE-UHFFFAOYSA-N

• MDL： MFCD23111176
• Inchi： 1S/C18H13NO/c20-14-11-9-13(10-12-14)19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-12,20H
• InChI Key： JOYGDTAPXVGLLE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N2C3=C(C=CC=C3)C3=C2C=CC=C3)C=C1

Computed Properties

• Exact Mass: 259.099714038Da
• Monoisotopic Mass: 259.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.2Ų